Cas no 1054483-78-1 (5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol)

• Product Name: 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• CAS No: 1054483-78-1
• MF: C₁₁H₁₆BNO₃
• MW: 221.060643196106
• MDL: MFCD06795671
• CID: 840050
• PubChem ID: 329762610
• Update Time: 2025-05-26

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• 2-Hydroxy-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
• 6-hydroxypyridine-3-boronic acid pinacol ester
• 2-Hydroxypyridine-5-boronic acid
• 5-(4,4,5,5-Tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridin-2-ol
• 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol
• 6-Hydroxypyridine-3-boronic-acid-pinacol-ester
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyridin-2-one
• 2-Hydroxypyridin-5-ylboronic acid pinacol ester
• 2-HYDROXYPYRIDINE-5-BORONIC ACID, PINACOL ESTER
• 6-HYDROXYPYRIDIN-3-YLBORONIC ACID, PINACOL ESTER
• 6-HYDROXY-PYRIDINE-3-BORONIC ACID, PINACOL ESTER
• 5-(4,4,5,5-TetraMethyl-1,3,2-dioxaborolan-2-yl)-2(1H)-pyridinone
• 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2(1H)-one
• SCHEMBL506215
• WAUWXCUPDOXYKS-UHFFFAOYSA-N
• J-516187
• (4-BROMO-2-CHLORO-5-METHOXY)BENZENEBORONICACID
• F10517
• AKOS032949745
• 6-Hydroxypyridine-3-boronic acid pinacol ester, 97%
• MFCD06795671
• CHEMBL4972157
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-pyridin-2-one;6-Hydroxypyridine-3-boronic Acid Pinacol Ester
• AB29220
• SY026650
• 6-hydroxy-pyridin-3-yl-boronic acid pinacol ester
• AS-2371
• A801243
• (6-HYDROXYPYRIDIN-3-YL)BORONIC ACID PINACOL ESTER
• CS-W014746
• FT-0670078
• AKOS005256881
• DTXSID70590387
• 1054483-78-1
• 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl) pyridin-2(1H)-one
• 6-Hydroxypyridine-3-boronic acid, pinacol ester
• 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol

• MDL： MFCD06795671
• Inchi： 1S/C11H16BNO3/c1-10(2)11(3,4)16-12(15-10)8-5-6-9(14)13-7-8/h5-7H,1-4H3,(H,13,14)
• InChI Key： WAUWXCUPDOXYKS-UHFFFAOYSA-N
• SMILES： O1B(C2C=CC(NC=2)=O)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 221.12200
• Monoisotopic Mass: 221.1223235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 47.6Ų

Experimental Properties

• Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 196-200 °C
• Boiling Point: 401.1±30.0 °C at 760 mmHg
• Flash Point: 196.4±24.6 °C
• PSA: 51.58000
• LogP: 1.08640
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Hazard Category Code： 36-38
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Storage Condition：Store at room temperature
• Safety Term：26-36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol

Recent Advances in the Application of 5-(Tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol (CAS: 1054483-78-1) in Chemical Biology and Pharmaceutical Research

The compound 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol (CAS: 1054483-78-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications in drug discovery and development. This boronic acid derivative serves as a crucial intermediate in the synthesis of bioactive molecules, particularly in the construction of boron-containing compounds that exhibit unique pharmacological properties. Recent studies have highlighted its role in facilitating Suzuki-Miyaura cross-coupling reactions, a cornerstone methodology in modern medicinal chemistry for the construction of biaryl scaffolds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol in the synthesis of novel kinase inhibitors. The researchers utilized this compound as a key building block to develop a series of pyridine-based inhibitors targeting tyrosine kinases implicated in cancer progression. The study reported enhanced selectivity and potency profiles compared to traditional aryl halide precursors, underscoring the compound's utility in rational drug design.

In the realm of proteolysis-targeting chimeras (PROTACs), recent investigations have explored the incorporation of 1054483-78-1 into bifunctional molecules designed for targeted protein degradation. A 2024 Nature Chemical Biology publication detailed its use in constructing boron-containing E3 ligase ligands, which demonstrated improved cellular permeability and target engagement compared to conventional analogs. This advancement opens new avenues for addressing previously "undruggable" targets in oncology and neurodegenerative diseases.

The compound's unique physicochemical properties have also been leveraged in positron emission tomography (PET) tracer development. Researchers at Massachusetts General Hospital recently reported the successful incorporation of 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol into ¹⁸F-labeled radiotracers for imaging amyloid plaques in Alzheimer's disease. The boronic ester moiety facilitated efficient radiofluorination while maintaining excellent blood-brain barrier penetration, as documented in their 2023 ACS Chemical Neuroscience publication.

From a synthetic chemistry perspective, ongoing research has focused on optimizing the stability and reactivity of 1054483-78-1 under various reaction conditions. A 2024 Organic Process Research & Development article presented a scalable manufacturing process for this intermediate, addressing previous challenges related to hydrolysis sensitivity. The developed protocol achieved >95% purity at kilogram scale, significantly enhancing its industrial applicability for pharmaceutical production.

As the pharmaceutical industry continues to explore boron chemistry for drug development, 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)pyridin-2-ol stands out as a valuable tool compound. Its dual functionality as both a synthetic intermediate and potential pharmacophore positions it at the forefront of innovative therapeutic strategies. Future research directions likely include further exploration of its applications in targeted drug delivery systems and as a component of novel bioorthogonal probes for chemical biology applications.